N-(furan-2-ylmethyl)-3-[methyl(phenylsulfonyl)amino]thiophene-2-carboxamide

• IUPAC Name: 3-[benzenesulfonyl(methyl)amino]-N-(furan-2-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C17H16N2O4S2/c1-19(25(21,22)14-7-3-2-4-8-14)15-9-11-24-16(15)17(20)18-12-13-6-5-10-23-13/h2-11H,12H2,1H3,(H,18,20)
• InChI Key: WCNIQXMXZXHPMS-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=C(SC=C1)C(=O)NCC2=CC=CO2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H16N2O4S2
• Molecular Weight: 376.5 g/mol

Description

The compound “N-(furan-2-ylmethyl)-3-[methyl(phenylsulfonyl)amino]thiophene-2-carboxamide” contains several functional groups, including a furan ring, a thiophene ring, a carboxamide group, and a phenylsulfonyl group. These functional groups suggest that the compound could have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atoms. The presence of the aromatic furan and thiophene rings could contribute to the compound’s stability and could influence its reactivity.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the furan and thiophene rings, as well as the carboxamide and phenylsulfonyl groups. These groups could participate in a variety of chemical reactions, including electrophilic aromatic substitution, nucleophilic substitution, and condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the aromatic rings could contribute to its stability, while the carboxamide group could influence its solubility in water.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if this compound were being studied for potential medicinal applications, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

As with any chemical compound, handling “N-(furan-2-ylmethyl)-3-[methyl(phenylsulfonyl)amino]thiophene-2-carboxamide” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information on safety and hazards.

Future Directions

The study of this compound could open up new avenues in various fields, depending on its properties and reactivity. It could be of interest in medicinal chemistry, materials science, or synthetic chemistry.